Cas no 66898-44-0 (2H-1-Benzopyran-2-one, 3-octyl-)
66898-44-0 structure
Product Name:2H-1-Benzopyran-2-one, 3-octyl-
CAS No:66898-44-0
MF:C17H22O2
MW:258.355385303497
CID:395593
PubChem ID:12408703
Update Time:2025-04-19
2H-1-Benzopyran-2-one, 3-octyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one, 3-octyl-
- 3-octylchromen-2-one
- 3-Octyl-2H-1-benzopyran-2-one
- DTXSID30496891
- 66898-44-0
-
- Inchi: 1S/C17H22O2/c1-2-3-4-5-6-7-11-15-13-14-10-8-9-12-16(14)19-17(15)18/h8-10,12-13H,2-7,11H2,1H3
- InChI Key: PLRQPGAGDXVXFX-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2C=C(C1=O)CCCCCCCC
Computed Properties
- Exact Mass: 258.16206
- Monoisotopic Mass: 258.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2H-1-Benzopyran-2-one, 3-octyl- Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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